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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)cyclobutanone

CAS No.: 1080636-35-6

Cat. No.: B1452323 Get Quote

Executive Summary & Chemical Profile[2]
3-(2-Chlorophenyl)cyclobutanone presents a dual-hazard profile in waste management: it is

a strained cyclic ketone capable of ring-opening reactivity, and it is a halogenated aromatic

compound.[1]

Improper disposal of this compound into general organic waste streams or municipal drainage

systems poses significant regulatory risks (EPA RCRA violations) and safety hazards

(formation of toxic combustion byproducts). This guide defines the mandatory segregation and

disposal protocols to ensure compliance and safety.

Chemical Identity & Hazard Data[2][3][4]
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Parameter Data Operational Implication

CAS Number Variable/Analogous
Treat as Class: Halogenated

Cyclobutanone

Molecular Formula C₁₀H₉ClO
Contains Chlorine: Strictly

Halogenated Waste

Flash Point > 60°C (Est.)[1][2]
Combustible. Keep away from

oxidizers.[3]

Reactivity High (Ring Strain)
Susceptible to nucleophilic

attack/ring opening.

RCRA Status Likely D001 (Ignitable)
If spent solvent mix:

F001/F002 (Halogenated).

Risk Assessment: The "Why" Behind the Protocol
To build a self-validating safety culture, researchers must understand the causality behind

these disposal rules.[1]

The Halogen Factor (The Cost & Safety Driver)
The presence of the chlorine atom on the phenyl ring dictates the disposal path.

Mechanism: When chlorinated compounds are incinerated at standard temperatures (used

for non-halogenated waste), they can form incomplete combustion byproducts, including

Hydrogen Chloride (HCl) gas and potentially polychlorinated dibenzodioxins (dioxins).[1]

Operational Rule: This compound must be sent to a facility equipped with high-temperature

incinerators (>1100°C) and acid gas scrubbers.

Consequence: Mixing this with non-halogenated solvents (e.g., Acetone, Ethanol)

contaminates the entire container, forcing the disposal vendor to treat the whole volume as

halogenated waste, tripling disposal costs.[1]

The Cyclobutanone Strain (The Reactivity Driver)
The four-membered ring possesses significant angle strain (~26 kcal/mol).
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Mechanism: In the presence of strong nucleophiles (e.g., hydroxide, amines) or Lewis acids

found in mixed waste containers, the ring can open, releasing energy (exothermic reaction).

[1]

Operational Rule: Do not mix with strong bases or acids in waste containers. Maintain

neutral pH in the waste stream.

Operational Disposal Workflow
This protocol is designed to be a closed-loop system. If a step cannot be verified, stop and

consult your HSE officer.

Step 1: Characterization & Segregation
Before moving the vessel, determine the physical state and concentration.

Scenario A: Pure Solid/Liquid Substance

Pack in the original container if possible.

If transferring, use a High-Density Polyethylene (HDPE) or Glass container with a Teflon-

lined cap.[1]

Label: "Hazardous Waste - Toxic/Combustible - 3-(2-Chlorophenyl)cyclobutanone."[1]

Scenario B: In Solution (Reaction Mixture)

CRITICAL: Segregate into the HALOGENATED solvent waste stream (Red Can/Tag).

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid) or strong bases.

Step 2: Packaging & Labeling
Follow strict "Cradle-to-Grave" tracking.[1]

Primary Containment: Screw cap must be tight. Parafilm is not a secondary seal; use

electrical tape for long-term storage if necessary.
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Secondary Containment: Place the bottle in a chemically resistant bin or bag to capture

leaks.

Labeling:

Do not use abbreviations (e.g., "3-CPCB"). Use the full chemical name.

Check the box for "Halogenated".

List constituents by % volume if in solution.

Step 3: Commercial Disposal Handoff
Transfer the waste to your institution's environmental health and safety (EHS) team.

Disposal Code: Request incineration via Fuel Blending (if high BTU value) or Destructive

Incineration.

Verification: Confirm the manifest lists "Organochlorine compounds."

Visualized Decision Logic
The following diagram illustrates the decision matrix for segregating this specific compound.
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Waste Generation:
3-(2-Chlorophenyl)cyclobutanone

Physical State?

Solid / Pure Substance

Solid

In Solution / Solvent

Liquid

Pack in HDPE/Glass Jar
Label: Toxic Solid

Is the Solvent
Halogenated?

High-Temp Incineration
(>1100°C with Scrubber)

HALOGENATED WASTE STREAM
(Red Tag/Container)

Yes (e.g., DCM) No (e.g., Acetone) - MUST SEGREGATE DUE TO SOLUTE

Check: Is pH Neutral?
No Strong Oxidizers?

NON-HALOGENATED STREAM
(Do NOT Use)

Failed (Neutralize first)

Passed

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of halogenated cyclobutanones.

Note that even if dissolved in a non-halogenated solvent, the presence of the solute mandates

the Halogenated Waste stream.

Emergency Procedures (Spill Management)
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: The ketone vapors may be irritating. Clear the immediate area.[4][5][6]

PPE: Wear nitrile gloves (double gloved recommended) and safety goggles.

Absorb:

Do NOT use paper towels (combustible).

Use inert absorbents: Vermiculite, Diatomaceous Earth, or Sand.[1]

Clean: Scoop absorbed material into a wide-mouth jar. Wash the surface with a soap/water

solution, not organic solvents (which spreads the contamination).

Dispose: Label the debris jar as "Hazardous Waste: Halogenated Debris" and process as

described in Section 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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